Pyridine, 2-[(methylsulfonyl)methyl]-, 1-oxide

• CAS RN: 63422-77-5
• Molecular Formula: C7H9NO3S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: 2-(methylsulfonylmethyl)-1-oxidopyridin-1-ium
• InChI: InChI=1S/C7H9NO3S/c1-12(10,11)6-7-4-2-3-5-8(7)9/h2-5H,6H2,1H3
• InChI Key: NXYIHNJEDRYUOL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)CC1=CC=CC=[N+]1[O-]

Description

Pyridine, 2-[(methylsulfonyl)methyl]-, 1-oxide is a useful research compound. Its molecular formula is C7H9NO3S and its molecular weight is 187.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Meta-chloroperbenzoic acid, 85% solution, 1.27 g., 6 mmoles) was added to 2-(methylsulfonylmethyl)-pyridine .08 g., 6 mmoles) in 10 mls. of ethylene chloride. The resulting solution was allowed to stand at room temperature overnight and then was chilled and filtered. The filtrate was evaporated and cyrstallization of the oily residue was induced by scratching. Recrystallization from toluene and isopropanol gave 0.6 g. of the title compound as white needles (melting range 153-155° C.). Analysis for C7H9NO3S: